Cas no 1806774-86-6 (2-(Difluoromethyl)-4-iodopyridine-5-sulfonamide)

• Product Name: 2-(Difluoromethyl)-4-iodopyridine-5-sulfonamide
• CAS No: 1806774-86-6
• MF: C₆H₅F₂IN₂O₂S
• MW: 334.082379102707
• CID: 4846063
• Update Time: 2025-06-23

2-(Difluoromethyl)-4-iodopyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodopyridine-5-sulfonamide

• Inchi： 1S/C6H5F2IN2O2S/c7-6(8)4-1-3(9)5(2-11-4)14(10,12)13/h1-2,6H,(H2,10,12,13)
• InChI Key： KOXLSFXAUZBFQG-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=NC=C1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 0.7
• Topological Polar Surface Area: 81.4

Additional information on 2-(Difluoromethyl)-4-iodopyridine-5-sulfonamide

Recent Advances in the Study of 2-(Difluoromethyl)-4-iodopyridine-5-sulfonamide (CAS: 1806774-86-6)

2-(Difluoromethyl)-4-iodopyridine-5-sulfonamide (CAS: 1806774-86-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its difluoromethyl and iodo substituents, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted therapies. The unique structural features of this compound make it a valuable candidate for further investigation in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 2-(Difluoromethyl)-4-iodopyridine-5-sulfonamide, aiming to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to introduce modifications that improve its bioavailability and target specificity. These efforts have yielded derivatives with enhanced binding affinities to key biological targets, such as kinases and other enzymes involved in disease pathways.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific enzymatic activities. For instance, preliminary data suggest that 2-(Difluoromethyl)-4-iodopyridine-5-sulfonamide exhibits inhibitory effects on certain kinases implicated in cancer progression. These findings highlight its potential as a lead compound for the development of novel anticancer agents. Additionally, its sulfonamide moiety has been explored for its role in enhancing solubility and metabolic stability, which are critical factors in drug design.

The pharmacokinetic profile of 2-(Difluoromethyl)-4-iodopyridine-5-sulfonamide has also been a subject of recent investigation. Studies have reported favorable absorption and distribution characteristics, along with manageable toxicity profiles in preclinical models. These attributes position the compound as a promising candidate for further clinical evaluation. However, challenges such as potential off-target effects and metabolic degradation pathways remain to be addressed in future research.

Beyond its therapeutic potential, 2-(Difluoromethyl)-4-iodopyridine-5-sulfonamide has also been utilized as a versatile building block in chemical biology. Its reactive iodine substituent allows for further functionalization, enabling the creation of diverse molecular probes and tool compounds. These applications have facilitated the study of complex biological systems and the identification of new drug targets.

In conclusion, the recent advancements in the study of 2-(Difluoromethyl)-4-iodopyridine-5-sulfonamide underscore its multifaceted role in medicinal chemistry and chemical biology. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications. The compound's unique structural and functional properties make it a valuable asset in the pursuit of innovative treatments for various diseases.